Cas no 1904012-00-5 (N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide)

• Product Name: N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide
• CAS No: 1904012-00-5
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 5837363
• PubChem ID: 92120775
• Update Time: 2025-06-08

N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide
• N-([2,3'-bipyridin]-3-ylmethyl)furan-3-carboxamide
• N-({[2,3'-bipyridine]-3-yl}methyl)furan-3-carboxamide
• N-[(2-pyridin-3-ylpyridin-3-yl)methyl]furan-3-carboxamide
• 1904012-00-5
• AKOS025382227
• F6514-9383

• Inchi： 1S/C16H13N3O2/c20-16(14-5-8-21-11-14)19-10-13-4-2-7-18-15(13)12-3-1-6-17-9-12/h1-9,11H,10H2,(H,19,20)
• InChI Key： XGVNUYIOZDINDO-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(NCC1=CC=CN=C1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 279.100776666g/mol
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Additional information on N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide

N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide (CAS No. 1904012-00-5): A Comprehensive Overview

N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide (CAS No. 1904012-00-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide.

Chemical Structure and Properties

N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide is a heterocyclic compound that combines a furan ring with a bipyridine moiety. The furan ring is a five-membered aromatic ring containing an oxygen atom, while the bipyridine moiety consists of two pyridine rings connected by a single bond. This unique combination imparts distinct chemical and physical properties to the compound. The molecular formula of N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide is C₁₇H₁₄N₂O₂, with a molecular weight of approximately 286.30 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. Additionally, the presence of the amide functional group contributes to its stability under physiological conditions, making it suitable for biological studies.

Synthesis Methods

The synthesis of N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide has been reported using several methodologies. One common approach involves the reaction of 2-(furan-3-carboxamido)acetonitrile with 2-chloroquinoline in the presence of a base such as potassium carbonate. This method yields the desired product in moderate to good yields. Another approach involves the coupling of 3-(aminomethyl)-[2,2']bipyridine with furan-3-carboxylic acid using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 1-hydroxybenzotriazole (HOBt).

Recent advancements in synthetic chemistry have also explored greener and more efficient methods for the synthesis of N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation.

Biological Activities and Therapeutic Potential

N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its potent antioxidant activity. Studies have shown that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role.

In addition to its antioxidant properties, N-({2,3'-bipyridine-3-yl}methyl)furan-3-carboxamide has also been found to exhibit anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have potential applications in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the antitumor activity of N-{(2, 3′ -bipyridin - yl)methyl}furan - carboxamide. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying this activity is believed to involve the modulation of signaling pathways involved in cell survival and proliferation.

Clinical Trials and Future Directions

While much of the current research on N-{(2, 3′ -bipyridin - yl)methyl}furan - carboxamide is still at the preclinical stage, several promising findings have paved the way for further investigation. Clinical trials are currently being planned to evaluate its safety and efficacy in human subjects. These trials will focus on assessing its potential therapeutic benefits in conditions such as neurodegenerative diseases, inflammatory disorders, and cancer.

In parallel with clinical trials, ongoing research aims to optimize the pharmacokinetic properties of N-{(2, 3′ -bipyridin - yl)methyl}furan - carboxamide. Efforts are being made to improve its bioavailability and reduce potential side effects through structural modifications or formulation strategies.

Conclusion

N-{(2, 3′ -bipyridin - yl)methyl}furan - carboxamide (CAS No. 1904012-00-5) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure confers distinct properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. As ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.